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Introduction
Bromfenac sodium is a potent nonsteroidal anti-inflammatory drug (NSAID) administered as

an ophthalmic solution to manage postoperative inflammation and pain following cataract

surgery.[1][2] Its mechanism of action involves the inhibition of cyclooxygenase (COX)

enzymes, specifically COX-1 and COX-2, which are crucial in the synthesis of prostaglandins,

key mediators of intraocular inflammation.[3] Accurate quantification of Bromfenac in the

aqueous humor is essential for pharmacokinetic studies, dose-response relationship

assessments, and the development of new ophthalmic formulations. This document provides a

detailed protocol for the quantification of Bromfenac sodium in aqueous humor using Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a highly sensitive and specific

analytical technique.[4][5]

Mechanism of Action: Inhibition of Prostaglandin
Synthesis
Bromfenac exerts its anti-inflammatory effects by blocking the cyclooxygenase (COX) pathway.

By inhibiting COX-1 and COX-2, Bromfenac prevents the conversion of arachidonic acid to

prostaglandins, which are responsible for mediating inflammation, pain, and other physiological

responses in the eye.[3][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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